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Compound of Interest

Compound Name: Methyl oximino silane

Cat. No.: B14174953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability analysis of

methyl oximino silane, a crucial component in various industrial applications, particularly as a

crosslinking agent in silicone sealants and adhesives. Understanding the thermal behavior of

this compound is paramount for ensuring product performance, safety, and reliability. This

document outlines the fundamental principles of its thermal degradation, experimental

protocols for its analysis, and key data presented for easy interpretation.

Introduction to Methyl Oximino Silane
Methyl oximino silanes, with methyltris(methylethylketoximino)silane (MOS) being a primary

example, are organosilicon compounds that play a vital role as neutral curing agents in room-

temperature-vulcanizing (RTV) silicone formulations.[1][2] Their mechanism involves reacting

with moisture to form stable siloxane bonds (Si-O-Si), which creates a durable and flexible

network.[3][4] This process enhances the mechanical strength, durability, and thermal stability

of the final material.[3] The thermal stability of the uncured silane is critical for storage and

handling, while the thermal properties of the cured material dictate its performance in high-

temperature applications.

Physicochemical Properties
A summary of the key physical and chemical properties of a typical methyl oximino silane,

methyltris(methylethylketoximino)silane (MOS), is presented in the table below.
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Property Value Reference

Chemical Name
Methyltris(methylethylketoximi

no)silane

CAS Number 22984-54-9

Molecular Formula C13H27N3O3Si [3]

Molecular Weight 301.46 g/mol [3]

Appearance
Colorless or yellowish

transparent liquid
[4][5]

Boiling Point 110 °C @ 2 mmHg [5]

Flash Point 90 °C [4]

Density (25 °C) 0.98 g/cm³ [5]

Refractive Index (25 °C) 1.4548 [5]

Thermal Stability Analysis: Key Techniques
The thermal stability of methyl oximino silane is primarily investigated using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function

of temperature in a controlled atmosphere. It provides critical information about the thermal

stability, decomposition temperatures, and the composition of the material.[6]

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it

is subjected to a controlled temperature program. DSC can identify thermal transitions such

as melting, crystallization, and decomposition, and quantify the enthalpy changes associated

with these processes.

While specific TGA and DSC data for pure, uncured methyl oximino silane is not readily

available in the public domain, analysis of silicone sealants cured with oximino silanes

indicates that the degradation of the crosslinked network generally begins at temperatures

above 200°C.[7] The thermal stability of the uncured silane is expected to be lower.
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Table of Typical Thermal Analysis Data (Illustrative)

Analysis Parameter
Typical Value
Range (for cured
silicone)

Notes

TGA

Onset of

Decomposition

(Tonset)

200 - 300 °C

The temperature at

which significant

weight loss begins.

Temperature of Max.

Decomposition Rate

(Tmax)

300 - 450 °C

The temperature at

which the rate of

weight loss is highest.

Residual Mass at 600

°C
20 - 40%

Represents the

inorganic silica (SiO₂)

content remaining

after decomposition.

DSC
Exothermic Event

(Decomposition)
250 - 450 °C

Indicates the thermal

breakdown of the

organic components.

Note: These values are illustrative and based on data for cured silicone systems. The actual

values for pure methyl oximino silane may vary.

Experimental Protocols
Detailed methodologies are essential for reproducible thermal analysis. Below are generalized

protocols for TGA and DSC analysis of methyl oximino silane.

Thermogravimetric Analysis (TGA) Protocol
This protocol outlines the steps for determining the thermal stability of methyl oximino silane
using TGA.

Objective: To measure the weight loss of methyl oximino silane as a function of temperature

to determine its decomposition profile.
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Materials and Equipment:

Thermogravimetric Analyzer (TGA)

High-purity nitrogen or argon gas (for inert atmosphere)

Air or oxygen gas (for oxidative atmosphere)

Alumina or platinum crucibles

Microbalance

Methyl oximino silane sample

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the methyl oximino silane sample into a

clean, tared TGA crucible. Due to the moisture sensitivity of the compound, sample handling

should be performed in a dry environment (e.g., a glovebox) if possible.

Instrument Setup:

Place the sample crucible in the TGA furnace.

Purge the furnace with the desired gas (e.g., nitrogen at a flow rate of 20-50 mL/min) for at

least 30 minutes to ensure an inert atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature of 30 °C.

Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Collection: Continuously record the sample weight as a function of temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature.
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Determine the onset temperature of decomposition (Tonset).

Determine the temperature of maximum decomposition rate (Tmax) from the first

derivative of the TGA curve (DTG curve).

Calculate the percentage of residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC) Protocol
This protocol describes the procedure for analyzing the thermal transitions of methyl oximino
silane using DSC.

Objective: To measure the heat flow associated with the thermal transitions of methyl oximino
silane upon heating.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

High-purity nitrogen or argon gas

Aluminum or hermetically sealed crucibles and lids

Microbalance

Methyl oximino silane sample

Procedure:

Sample Preparation: Accurately weigh 2-5 mg of the methyl oximino silane sample into a

clean, tared DSC crucible. Hermetically seal the crucible to prevent volatilization of the

sample and its decomposition products.

Instrument Setup:

Place the sealed sample crucible and an empty reference crucible in the DSC cell.

Purge the DSC cell with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min).
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Thermal Program:

Equilibrate the sample at a starting temperature of 0 °C.

Ramp the temperature from 0 °C to 400 °C at a constant heating rate of 10 °C/min.

Data Collection: Continuously record the heat flow as a function of temperature.

Data Analysis:

Plot the heat flow versus temperature.

Identify and characterize any endothermic or exothermic peaks, which may correspond to

melting, boiling, or decomposition.

Integrate the area of any decomposition exotherms to determine the enthalpy of

decomposition (ΔHd).

Reaction Pathways and Mechanisms
The thermal stability of methyl oximino silane is influenced by two primary reaction pathways:

hydrolysis and condensation at lower temperatures in the presence of moisture, and thermal

decomposition at elevated temperatures.

Hydrolysis and Condensation
In the presence of atmospheric moisture, methyl oximino silane undergoes hydrolysis, where

the oximino groups are replaced by hydroxyl groups, releasing methylethylketoxime (MEKO).[4]

[8] The resulting silanols are highly reactive and undergo condensation to form a stable

siloxane network. This is the fundamental chemistry behind its use as a crosslinker in silicone

sealants.
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Caption: Hydrolysis and condensation of methyl oximino silane.

Thermal Decomposition
At elevated temperatures, in the absence of moisture, methyl oximino silane will undergo

thermal decomposition. The exact mechanism is complex, but based on the known hazardous

decomposition products, a plausible pathway involves the homolytic cleavage of the Si-O and

N-O bonds, leading to the formation of various radical species.[8] These radicals can then

recombine or undergo further reactions to form stable products such as methylethylketone,

nitrogen oxides (NOx), carbon monoxide, carbon dioxide, and ultimately, a stable silicon

dioxide residue.[8]
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Caption: Proposed thermal decomposition pathway of methyl oximino silane.

Conclusion
The thermal stability of methyl oximino silane is a critical factor in its application as a

crosslinking agent. This guide has provided an overview of the key analytical techniques,

generalized experimental protocols, and the fundamental reaction pathways governing its

thermal behavior. While specific quantitative data for the pure compound is limited in public

literature, the information presented here serves as a valuable resource for researchers and

professionals working with this important class of organosilicon compounds. Further detailed

studies on the pure compound would be beneficial for a more precise understanding of its

thermal decomposition kinetics and mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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